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Compound of Interest

Compound Name: (S)-1-(3-Chlorophenyl)ethanol

Cat. No.: B144222

Technical Guide: Physical Properties of 1-(3-
Chlorophenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1-(3-
Chlorophenyl)ethanol, a chemical intermediate of interest in organic synthesis and
pharmaceutical development. This document outlines its boiling point and density, supported by
generalized experimental protocols for their determination. Additionally, a proposed synthetic
pathway is visualized to aid in understanding its formation.

Core Physical Properties

The physical characteristics of 1-(3-Chlorophenyl)ethanol are crucial for its handling,
purification, and application in various chemical reactions. The primary physical data for this
compound are summarized below.

Physical Property Value Conditions
Boiling Point 83-85 °C at 1.5 mmHg[1]
Density 1.173 g/mL Not Specified
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Experimental Protocols

While specific experimental procedures for the determination of the physical properties of 1-(3-
Chlorophenyl)ethanol are not readily available in the reviewed literature, the following
established methods for organic liquids of similar nature are applicable.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For small quantities of liquid, the capillary method is a common and effective
technique.

Materials:

e Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Sample of 1-(3-Chlorophenyl)ethanol

Procedure:

A small amount (a few milliliters) of 1-(3-Chlorophenyl)ethanol is placed into the small test
tube.

o Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level
with the liquid.

e The assembly is heated gradually in a heating bath.

e As the liquid heats, air trapped in the capillary tube will slowly be expelled.
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» Upon reaching the boiling point, a continuous stream of bubbles will emerge from the open
end of the capillary tube.

e The heat source is then removed, and the liquid is allowed to cool slowly.

e The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point.

Determination of Density

The density of a substance is its mass per unit volume. For a liquid such as 1-(3-
Chlorophenyl)ethanol, this can be determined using a pycnometer or by simple mass and
volume measurements.

Materials:

o Graduated cylinder or volumetric flask
e Analytical balance

o Sample of 1-(3-Chlorophenyl)ethanol

Procedure:

An empty, dry graduated cylinder or volumetric flask is weighed accurately on an analytical
balance.

e Aknown volume of 1-(3-Chlorophenyl)ethanol is carefully transferred into the weighed
container.

e The container with the liquid is then reweighed.

e The mass of the liquid is determined by subtracting the mass of the empty container from the
mass of the container with the liquid.

e The density is calculated by dividing the mass of the liquid by its volume.

Synthesis of 1-(3-Chlorophenyl)ethanol

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A common and effective method for the synthesis of secondary alcohols such as 1-(3-
Chlorophenyl)ethanol is the reduction of the corresponding ketone. In this case, 3-
chloroacetophenone serves as the logical precursor.

3-Chloroacetophenone Reduction

| >

1-(3-Chlorophenyl)ethanol

Sodium Borohydride (NaBH4)
Methanol (Solvent)

Click to download full resolution via product page

Caption: Proposed synthesis of 1-(3-Chlorophenyl)ethanol via reduction of 3-
chloroacetophenone.

General Synthetic Protocol: Reduction of 3-
Chloroacetophenone

The following is a generalized protocol based on the reduction of similar ketones.
Materials:

e 3-Chloroacetophenone

e Sodium borohydride (NaBHa)

o Methanol (or another suitable protic solvent)

e Round-bottom flask

e Magnetic stirrer

* Ice bath

Procedure:
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o 3-Chloroacetophenone is dissolved in methanol in a round-bottom flask equipped with a
magnetic stirrer.

e The solution is cooled in an ice bath to 0-5 °C.

¢ Sodium borohydride is added portion-wise to the stirred solution, maintaining the
temperature below 10 °C.

o After the addition is complete, the reaction mixture is stirred at room temperature until the
reaction is complete (monitored by techniques such as Thin Layer Chromatography).

e The reaction is quenched by the slow addition of water or a dilute acid.

e The product is typically extracted with an organic solvent (e.g., ethyl acetate).

o The combined organic layers are washed, dried, and the solvent is removed under reduced
pressure to yield the crude 1-(3-Chlorophenyl)ethanol, which can be further purified by
distillation or chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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